Cas no 88952-08-3 (Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester)

• Product Name: Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester
• CAS No: 88952-08-3
• MF: C₁₆H₁₃BrO₃
• MW: 333.176624059677
• CID: 618633
• PubChem ID: 851665
• Update Time: 2025-06-27

Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester
• (2-acetyl-4-bromophenyl) 4-methylbenzoate
• 88952-08-3
• AQ-095/41204723
• 2-acetyl-4-bromophenyl4-methylbenzoate
• AKOS037655214
• NS-00116
• DTXSID10357350
• 2-acetyl-4-bromophenyl 4-methylbenzoate

• Inchi： 1S/C16H13BrO3/c1-10-3-5-12(6-4-10)16(19)20-15-8-7-13(17)9-14(15)11(2)18/h3-9H,1-2H3
• InChI Key： JIIMHIOYMNXTKM-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=C(C(C)=O)C=1)OC(C1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 332.00481g/mol
• Monoisotopic Mass: 332.00481g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 43.4Ų

Additional information on Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester

Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester (CAS No. 88952-08-3): A Comprehensive Overview

Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester, identified by its CAS number 88952-08-3, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of esters derived from benzoic acid, featuring a unique structural arrangement that includes a methyl group at the 4-position and an acetyl group at the 2-position, coupled with a bromine substituent on the 4-bromophenyl moiety. The intricate molecular architecture of this compound makes it a subject of interest for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The structural characteristics of Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester contribute to its distinct chemical properties, which are essential for its potential roles in synthetic chemistry and drug discovery. The presence of both electron-withdrawing and electron-donating groups enhances its reactivity, making it a valuable intermediate in organic synthesis. Specifically, the bromine atom at the 4-position serves as a versatile handle for further functionalization, while the acetyl group introduces additional reactivity that can be exploited in various chemical transformations.

In recent years, there has been growing interest in the development of compounds that exhibit dual functionality, capable of interacting with multiple biological targets simultaneously. The unique structural features of Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester make it an attractive candidate for such applications. For instance, its ability to undergo selective modifications at different positions allows researchers to tailor its properties for specific biological activities. This flexibility has been leveraged in the design of novel molecules targeting neurological disorders, where precise molecular interactions are crucial for efficacy.

One of the most compelling aspects of Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester is its potential as a scaffold for drug discovery. The benzoic acid core is well-known for its pharmacological properties, and modifications at specific positions can significantly alter its biological activity. Studies have shown that derivatives of benzoic acid exhibit a wide range of therapeutic effects, including anti-inflammatory, antimicrobial, and anticancer properties. The introduction of additional functional groups such as methyl and acetyl moieties enhances these effects by modulating interactions with biological targets.

The bromine substituent in Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester also plays a critical role in its utility as a synthetic intermediate. Brominated compounds are frequently used in cross-coupling reactions, which are fundamental to modern organic synthesis. These reactions allow for the formation of carbon-carbon bonds under mild conditions, making them highly desirable for constructing complex molecular structures. The presence of the bromine atom at the 4-position facilitates such transformations, enabling the synthesis of more elaborate derivatives with tailored properties.

Recent advancements in medicinal chemistry have highlighted the importance of structure-activity relationships (SAR) in drug design. Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester exemplifies how strategic modifications can lead to compounds with enhanced biological activity. For example, studies have demonstrated that analogs of this compound exhibit potent inhibitory effects on enzymes involved in cancer progression. By optimizing the placement and type of functional groups, researchers can fine-tune these effects to maximize therapeutic efficacy while minimizing side effects.

The synthetic pathways for preparing Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester have also been refined to improve yield and purity. Modern synthetic techniques often involve multi-step reactions that require careful optimization to ensure high selectivity and efficiency. The use of advanced catalytic systems has further streamlined these processes, making it feasible to produce this compound on a larger scale for research and industrial applications.

In conclusion, Benzoic acid, 4-methyl-, 2-acetyl-4-bromophenyl ester (CAS No. 88952-08-3) represents a significant advancement in the field of organic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it a valuable tool for developing novel therapeutic agents and biochemical probes. As research continues to uncover new applications for this compound, its importance is likely to grow further, contributing to advancements in medicine and biotechnology.